Cas no 1263213-80-4 (methyl 4-amino-3-(2-fluorophenyl)butanoate)

• Product Name: methyl 4-amino-3-(2-fluorophenyl)butanoate
• CAS No: 1263213-80-4
• MF: C₁₁H₁₄FNO₂
• MW: 211.232766628265
• CID: 5981237
• PubChem ID: 65816260
• Update Time: 2025-10-29

methyl 4-amino-3-(2-fluorophenyl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-3-(2-fluorophenyl)butanoate
• 4-Amino-3-(2-fluoro-phenyl)-butyric acid methyl ester
• Benzenepropanoic acid, β-(aminomethyl)-2-fluoro-, methyl ester
• AKOS015157612
• EN300-1869889
• CS-0302073
• 1263213-80-4

• Inchi： 1S/C11H14FNO2/c1-15-11(14)6-8(7-13)9-4-2-3-5-10(9)12/h2-5,8H,6-7,13H2,1H3
• InChI Key： BYBANSMEKDMHGN-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CC(C1=CC=CC=C1F)CN

Computed Properties

• Exact Mass: 211.10085685g/mol
• Monoisotopic Mass: 211.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.148±0.06 g/cm3(Predicted)
• Boiling Point: 293.4±30.0 °C(Predicted)
• pka: 8.50±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 4-amino-3-(2-fluorophenyl)butanoate

Introduction to Methyl 4-amino-3-(2-fluorophenyl)butanoate (CAS No. 1263213-80-4)

Methyl 4-amino-3-(2-fluorophenyl)butanoate, identified by its CAS number 1263213-80-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of amino esters, which are widely recognized for their diverse biological activities and potential applications in drug development.

The molecular structure of methyl 4-amino-3-(2-fluorophenyl)butanoate consists of a butanoate backbone substituted with an amino group at the fourth position and a fluorophenyl moiety at the third position. The presence of the fluorine atom introduces a unique electronic and steric effect, which can influence the compound's reactivity, solubility, and interaction with biological targets. This structural feature makes it a valuable candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability and improved pharmacokinetic properties. Studies have shown that the introduction of fluorine atoms into molecular structures can lead to increased binding affinity and selectivity towards biological receptors. For instance, fluorinated aromatic rings have been extensively studied for their role in modulating the activity of enzymes and receptors involved in various disease pathways.

The synthesis of methyl 4-amino-3-(2-fluorophenyl)butanoate involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are often employed to achieve high yields and purity. The efficiency of these synthetic routes is crucial for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

One of the most promising areas of research involving methyl 4-amino-3-(2-fluorophenyl)butanoate is its potential as a precursor in the development of novel therapeutic agents. The compound's unique structural features make it a versatile building block for designing molecules that can interact with specific biological targets. For example, researchers have explored its utility in creating inhibitors targeting enzymes involved in cancer metabolism and inflammatory responses.

Recent studies have highlighted the compound's role in modulating neurotransmitter systems, particularly in the context of central nervous system disorders. The fluorophenyl group, in particular, has been found to enhance binding interactions with certain neurotransmitter receptors, suggesting potential applications in treating conditions such as depression and anxiety. These findings underscore the importance of further investigating the pharmacological properties of methyl 4-amino-3-(2-fluorophenyl)butanoate.

The chemical properties of methyl 4-amino-3-(2-fluorophenyl)butanoate also make it a valuable tool in biochemical research. Its ability to serve as a substrate or inhibitor for various enzymes allows researchers to study metabolic pathways and enzyme mechanisms in greater detail. Additionally, its stability under different experimental conditions makes it suitable for use in high-throughput screening assays, where compounds are rapidly tested for their biological activity.

In conclusion, methyl 4-amino-3-(2-fluorophenyl)butanoate (CAS No. 1263213-80-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications. Ongoing research continues to uncover new ways in which this compound can be utilized to develop innovative therapeutic agents. As our understanding of its properties grows, so too does its promise as a key component in future medical breakthroughs.